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Compound of Interest

Compound Name: ONO-7579

Cat. No.: B10819360

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
ONO-7579, a potent, selective, and orally available pan-TRK inhibitor.[1][2][3] Given its nature
as a potent pharmaceutical compound with potential antineoplastic activity, stringent adherence
to safety protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of ONO-7579.
Double gloving and respiratory protection are critical when handling the solid powder form to
prevent inhalation and skin contact.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for operations
with a high risk of aerosol
generation. Hoods or full-
facepieces can offer high
Assigned Protection Factors
(APFs).[5]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate
particulate filters (P100/FFP3).
A proper fit test must be
conducted.[5]

Disposable Respirators (e.g.,
N95, FFP2)

Suitable for low-risk activities
but not recommended as
primary protection when
handling highly potent

compounds.[5]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon

contamination.[5]

Body Protection

Disposable Coveralls

Recommended to be made
from materials like Tyvek® to
protect against chemical
splashes and dust.[5][6]

Lab Coat

A dedicated, disposable, or
professionally laundered lab
coat should be worn over

personal clothing.[5]
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Use chemical splash goggles

that provide a complete seal
) Safety Goggles or a Face ]
Eye Protection Shield around the eyes. A face shield
ie
can be worn over goggles for

additional protection.[5]

Disposable shoe covers
Foot Protection Shoe Covers should be worn in the

designated handling area.[5]

Operational Plan for Handling

A systematic approach is crucial for safely handling potent compounds like ONO-7579. The
following step-by-step plan outlines the key phases of handling.[5]

1. Preparation:

» Designated Area: All handling of ONO-7579 must occur in a designated and restricted area,
such as a chemical fume hood, glove box, or other containment enclosure.

o Decontamination: Ensure all surfaces and equipment are clean before starting.
o Spill Kit: A spill kit appropriate for chemical hazards should be readily accessible.
2. Handling:

» Weighing: Weighing of the solid compound should be done in a containment system to
minimize dust generation.

e Solution Preparation: When dissolving ONO-7579, which is soluble in DMSO, add the
solvent to the solid slowly to avoid splashing.[7] Keep containers covered as much as
possible.[5]

o Storage: ONO-7579 powder should be stored at -20°C for up to 2 years. Solutions in DMSO
can be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.[1][2]

3. Post-Handling:
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» Decontamination: Thoroughly decontaminate all surfaces and equipment with a validated
cleaning agent.[5]

o PPE Doffing: Remove PPE in a designated area to avoid self-contamination. Dispose of
single-use PPE in the appropriate hazardous waste container.[5]

» Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and
water after removing PPE.[5]

Disposal Plan

All waste generated from the handling of ONO-7579, including contaminated PPE, empty vials,
and unused solutions, must be treated as hazardous waste.

o Waste Segregation: Segregate ONO-7579 waste from other laboratory waste.

o Containerization: Use clearly labeled, sealed, and leak-proof containers for all hazardous
waste.

» Disposal Method: The primary recommended method for the disposal of potent
pharmaceutical compounds is high-temperature incineration by a licensed hazardous waste
disposal company.[8]

o Documentation: Maintain accurate records of all disposed hazardous waste in line with
institutional and regulatory requirements.[5]

Visual Workflow for Safe Handling of ONO-7579
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Workflow for Safe Handling of ONO-7579
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Caption: Workflow for the safe handling and disposal of ONO-7579.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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